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Compound of Interest

Compound Name:
4-Bromo-5-methyl-2-

(methylthio)pyrimidine

Cat. No.: B8012859

Get Quote

Application Note & Technical Guide for Drug Discovery Scaffolds

Part 1: Introduction & Strategic Context
4-Bromo-5-methyl-2-(methylthio)pyrimidine (CAS: 1823532-08-6) is a high-value

heterocyclic scaffold used extensively in the synthesis of kinase inhibitors and receptor

antagonists (e.g., Endothelin Receptor Antagonists). Its chemical utility lies in its orthogonal

reactivity:

C4-Bromine: Highly susceptible to SNAr displacement by amines or alkoxides.

C2-Thiomethyl: Can be oxidized to a sulfone/sulfoxide (a "chemical fuse") for a second

nucleophilic displacement.

C5-Methyl: Provides steric bulk and lipophilicity, often crucial for binding pocket selectivity.

Because of the potential for regioisomeric impurities (e.g., 5-bromo-4-methyl isomer) arising

during cyclization synthesis, rigorous analytical characterization is mandatory before

introducing this intermediate into GMP workflows.
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Physicochemical Profile
Property Value Notes

Molecular Formula C₆H₇BrN₂S

Molecular Weight 219.10 g/mol
Distinctive 1:1 Br isotope

pattern

Appearance White to pale yellow solid
Color deepens upon

oxidation/degradation

Solubility DMSO, DMF, CH₂Cl₂, MeOH Poorly soluble in water

LogP (Calc) ~2.3 Moderately lipophilic

Part 2: Analytical Workflows & Protocols
Method 1: Chromatographic Purity Profiling (UHPLC-UV-
MS)
Objective: Quantify purity and identify synthesis by-products (hydrolysis products,

regioisomers).

Rationale: Pyrimidines are basic. Using a high-pH mobile phase can improve peak shape for

some basic drugs, but for this halogenated intermediate, a standard acidic formate method is

preferred to prevent hydrolysis of the bromine and ensure protonation for MS sensitivity.

Protocol Parameters
System: Agilent 1290 Infinity II or Waters ACQUITY UPLC

Column: Waters BEH C18, 2.1 x 50 mm, 1.7 µm (or equivalent)

Column Temp: 40°C

Flow Rate: 0.6 mL/min

Injection Volume: 1.0 µL

Detection:
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UV: 254 nm (primary), 220 nm (secondary)

MS: ESI Positive Mode (Scan 100–600 m/z)

Mobile Phase Gradient
Solvent A: Water + 0.1% Formic Acid

Solvent B: Acetonitrile + 0.1% Formic Acid

Time (min) % Solvent A % Solvent B Curve

0.00 95 5 Initial

4.00 5 95 Linear

5.00 5 95 Hold

5.10 95 5 Re-equilibration

System Suitability Criteria (Self-Validating):

Tailing Factor: 0.8 – 1.2 (Ensures no secondary interactions with silanols).

Retention Time Precision: RSD < 0.5% (n=6 injections).

Resolution: > 2.0 between the main peak and any hydrolysis impurity (4-hydroxy analog).

Method 2: Structural Verification (NMR Spectroscopy)
Objective: Unambiguous confirmation of regio-chemistry (4-Bromo-5-methyl vs. 5-Bromo-4-

methyl).

Rationale: Mass spectrometry cannot distinguish between the 4-Me and 5-Me regioisomers.

NMR, specifically the NOE (Nuclear Overhauser Effect), is the only definitive method to confirm

the methyl group's proximity to the aromatic proton.

Protocol
Solvent: DMSO-d₆ (Preferred for solubility and preventing exchange).
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Concentration: 10-15 mg in 0.6 mL.

Experiments: ¹H (1D), ¹³C (1D), NOESY (2D).

Expected ¹H NMR Signals (500 MHz, DMSO-d₆)
Chemical Shift
(δ)

Multiplicity Integral Assignment
Mechanistic
Insight

8.55 Singlet (s) 1H H-6

Deshielded by

adjacent ring

nitrogens.

2.52 Singlet (s) 3H S-CH₃
Characteristic

thiomethyl shift.

2.25 Singlet (s) 3H C5-CH₃
Methyl attached

to aromatic ring.

Critical Validation: The NOE Experiment
To prove you have the 4-Bromo-5-methyl isomer and not the 5-bromo-4-methyl isomer:

Irradiate the Methyl signal at 2.25 ppm.

Observe H-6 (8.55 ppm):

Strong NOE Enhancement: Confirms 4-Bromo-5-methyl. The C5-Me and C6-H are ortho

(adjacent), allowing magnetization transfer.

Weak/No NOE: Suggests 5-Bromo-4-methyl. In this isomer, the C4-Me and C6-H are

separated by the C5-Bromine, significantly increasing the distance (> 3Å) and reducing

NOE.

Method 3: Mass Spectrometry (Impurity Identification)
Objective: Confirm elemental composition and halogen presence.

Interpretation:
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Parent Ion: Look for [M+H]⁺ at m/z 219.0 and 221.0.

Isotope Pattern: A distinct 1:1 doublet separated by 2 amu confirms the presence of one

Bromine atom (⁷⁹Br and ⁸¹Br).

Common Impurities:

Hydrolysis Product: [M+H]⁺ ~157 (Loss of Br, gain of OH).

Dimer: [2M+H]⁺ ~439 (Often seen in ESI source).

Part 3: Characterization Decision Tree (Visualized)

Crude Synthesis Product
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Preparative HPLC
Purification
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(Regio-isomer Check)
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NOE Confirmed
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Figure 1: Analytical decision matrix ensuring regio-isomeric purity before release.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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